Cas no 645-65-8 (2-(1H-Imidazol-5-yl)acetic acid)

2-(1H-Imidazol-5-yl)acetic acid structure
645-65-8 structure
2-(1H-Imidazol-5-yl)acetic acid
645-65-8
C5H6N2O2
126.11334
MFCD01570463
39409
96215

2-(1H-Imidazol-5-yl)acetic acid Properties

Names and Identifiers

    • 2-(1H-Imidazol-5-yl)acetic acid
    • (1H-Imidazol-4-yl)acetic acid
    • (1H-Imidazol-4-yl)-acetic acid
    • 1H-Imidazol-4-ylacetic acid hydrochloride
    • 4(5)-Imidazoleacetate
    • IMIDAZOLE-4-ACETIC ACID
    • Imidazolyl-4-acetic acid
    • (imidazol-4-yl)acetic acid
    • 1H-imidazol-4-ylacetic acid
    • 1H-imidazole-4-acetic acid
    • 2-(1H-IMidazol-5-yl)acetic acid hydrochloride
    • 2-(1H-imidazol-5-yl)ethanoic acid
    • 2-(3H-IMIDAZOL-4-YL)ACETIC ACID
    • 2-(iMidazol-4-yl)acetic acid
    • 4-carboxymethyl-imidazole
    • 4-imidazolylacetic acid
    • midazole-4-acetic acidI
    • TS-01654
    • BDBM50026410
    • 2-(1H-imidazole-5-yl)acetic acid
    • Imidazoleacetic acid (VAN)
    • Imidazole acetic acid
    • CHEBI:70804
    • A835408
    • 1H-Imidazol-4-ylacetic acid #
    • NCGC00015544-04
    • NSC 60104
    • MFCD01570463
    • Imidazole-4-aceticacid
    • CHEMBL784
    • NCGC00015544-02
    • EN300-99349
    • NS00014847
    • NCGC00162202-01
    • NCGC00015544-05
    • HY-113413
    • Spectrum_001878
    • imidazol-5-ylacetic acid
    • NCGC00162202-02
    • imidazoleacetic acid
    • NCGC00162202-03
    • C02835
    • NCGC00015544-01
    • (1H-Imidazol-4-yl)acetic acid;Imidazole-4-acetic acid;2-(1H-imidazol-5-yl)acetic acid
    • CHEBI:16974
    • 2-(1H-imidazol-5-yl)aceticacid
    • IZC
    • PDSP2_000241
    • 4-Imidazoleacetate
    • BDBM85712
    • Imidazole-5-acetic acid
    • DTXSID50214751
    • AMY39839
    • 4-Imidazoleacetic acid
    • 2-(1H-imidazol-4-yl)acetic acid
    • KBio2_004967
    • NSC_96215
    • Biomol-NT_000244
    • IMAC
    • NSC-60104
    • NSC60104
    • BPBio1_000793
    • Lopac0_000609
    • C16158
    • IGZ30Z24EJ
    • NCGC00015544-06
    • KBio2_007535
    • C2367A7F-EFBF-4ACE-A441-496E7F6B49FD
    • Lopac-I-0375
    • NCGC00015544-03
    • A846463
    • 1H-imidazol-5-ylacetic acid
    • KBio1_001712
    • CAS_645-65-8
    • 1h-imidazole-5-acetic acid
    • Q27891434
    • (3H-imidazol-4-yl)-acetic acid
    • BB 0259915
    • AKOS015854537
    • SDCCGSBI-0050591.P003
    • imidazol-4-ylacetic acid
    • KBioSS_002404
    • CS-0059400
    • Imidazole-4-acetate
    • SpecPlus_000672
    • PDSP1_000242
    • DivK1c_006768
    • UNII-IGZ30Z24EJ
    • AKOS005264531
    • SCHEMBL49
    • CCG-204698
    • KBio2_002399
    • 645-65-8
    • FT-0660552
    • 4(5)-Imidazolylacetic acid
    • DB-291764
    • acetic acid, 2-(4-imidazolyl)-
    • DB-073513
    • 2-(3H-imidazol -4-yl )acetic acid
    • +Expand
    • MFCD01570463
    • PRJKNHOMHKJCEJ-UHFFFAOYSA-N
    • 1S/C5H6N2O2/c8-5(9)1-4-2-6-3-7-4/h2-3H,1H2,(H,6,7)(H,8,9)
    • O=C(O)CC1=CN=CN1

Computed Properties

  • 126.04298
  • 2
  • 4
  • 2
  • 126.043
  • 9
  • 116
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • -0.4
  • 66A^2

Experimental Properties

  • 0.03680
  • 65.98
  • 447.343 °C at 760 mmHg
  • 447.343 °C at 760 mmHg
  • 3649
  • 1.426

2-(1H-Imidazol-5-yl)acetic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0036HP-100mg
2-(1H-imidazol-4-yl)acetic acid
645-65-8 95%
100mg
$73.00 2024-04-22
A2B Chem LLC
AB47581-100mg
2-(1H-Imidazol-5-yl)acetic acid
645-65-8 95%
100mg
$67.00 2024-04-19
Aaron
AR0036Q1-100mg
2-(1H-imidazol-4-yl)acetic acid
645-65-8 95%
100mg
$32.00
abcr
AB288271-100 mg
(1H-Imidazol-4-yl)-acetic acid, 95%; .
645-65-8 95%
100MG
€161.20 2022-06-02
Alichem
A069004253-10g
2-(1H-Imidazol-5-yl)acetic acid
645-65-8 95%
10g
$249.31 2023-09-01
Ambeed
A642448-100mg
2-(1H-Imidazol-5-yl)acetic acid
645-65-8 95%
100mg
$91.0
Chemenu
CM187580-5g
2-(1H-Imidazol-5-yl)acetic acid
645-65-8 95%
5g
$732 2021-08-05
Crysdot LLC
CD11080942-100mg
2-(1H-Imidazol-5-yl)acetic acid
645-65-8 95+%
100mg
$81
Enamine
EN300-99349-0.05g
2-(1H-imidazol-4-yl)acetic acid
645-65-8
0.05g
$19.0
eNovation Chemicals LLC
D298120-5g
2-(1H-imidazol-4-yl)acetic acid
645-65-8 95%
5g
$1165 2022-06-08

2-(1H-Imidazol-5-yl)acetic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:645-65-8)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:645-65-8)
TANG SI LEI
15026964105
2881489226@qq.com

2-(1H-Imidazol-5-yl)acetic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:645-65-8)2-(1H-Imidazol-5-yl)acetic acid
A846463
99%/99%
1g/5g
288.0/882.0